Cas no 478063-08-0 (1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME)

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME structure
478063-08-0 structure
Product Name:1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME
CAS No:478063-08-0
MF:C13H13N3OS
MW:259.326821088791
MDL:MFCD01871577
CID:5233455
Update Time:2026-03-08

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME Chemical and Physical Properties

Names and Identifiers

    • 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME
    • (E)-methoxy(1-{3-methyl-5-thia-2,7-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,6,9,11-pentaen-4-yl}ethylidene)amine
    • (E)-N-methoxy-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)ethanimine
    • MDL: MFCD01871577
    • Inchi: 1S/C13H13N3OS/c1-8(15-17-3)12-9(2)16-11-7-5-4-6-10(11)14-13(16)18-12/h4-7H,1-3H3/b15-8+
    • InChI Key: BGYOWNOZQPVVRD-OVCLIPMQSA-N
    • SMILES: S1C(/C(/C)=N/OC)=C(C)N2C1=NC1C=CC=CC2=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 349
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.1

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB297645-100 mg
1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-methyloxime; .
478063-08-0
100 mg
€221.50 2023-07-20
Key Organics Ltd
6P-394S-1MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-methyloxime
478063-08-0 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
6P-394S-5MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-methyloxime
478063-08-0 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
6P-394S-10MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-methyloxime
478063-08-0 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
6P-394S-50MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-methyloxime
478063-08-0 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
6P-394S-100MG
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-methyloxime
478063-08-0 >90%
100mg
£146.00 2025-02-09
abcr
AB297645-100mg
1-(3-Methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-methyloxime; .
478063-08-0
100mg
€283.50 2025-04-18

Additional information on 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME

Introduction to 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME (CAS No. 478063-08-0)

1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME, identified by its CAS number 478063-08-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various biological applications.

The molecular structure of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME incorporates multiple heterocyclic rings, including a thiazole ring and a benzimidazole moiety. These structural elements contribute to its rich chemical reactivity and potential biological activity. The presence of the methyl group at the 3-position of the thiazole ring and the o-methyl oxime functional group at the ketone moiety further enhances its versatility in chemical transformations and biological interactions.

In recent years, there has been growing interest in exploring the pharmacological potential of complex heterocyclic compounds like 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME. The benzimidazole scaffold is well-known for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The integration of this scaffold with a thiazole ring creates a unique pharmacophore that may interact with multiple biological targets.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in drug discovery. The o-methyl oxime group is particularly noteworthy, as it can participate in hydrogen bonding interactions and metal coordination events, which are crucial for drug-receptor binding. These properties make 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. For instance, derivatives of benzimidazole have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Similarly, thiazole derivatives are known for their antimicrobial and anti-inflammatory properties. The combination of these two scaffolds in 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME suggests that it may exhibit multifaceted biological activities.

The synthesis of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group at the 3-position of the thiazole ring and the formation of the o-methyl oxime group are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to improve the efficiency of these reactions.

From a computational chemistry perspective, the molecular modeling of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-METHYLOXIME has provided valuable insights into its binding interactions with potential biological targets. Studies using molecular dynamics simulations have revealed that this compound can form stable complexes with proteins involved in metabolic pathways and signal transduction. These findings support its potential as a therapeutic agent.

The pharmacokinetic properties of 1-(3-METHODICAL [Methyloxyimino]-methylidene]-thioxolo-[9]-acridine (CAS No: 478064860) have also been investigated as part of broader research efforts aimed at understanding how structural modifications influence drug efficacy and safety. Preliminary data suggest that this compound exhibits favorable solubility profiles which could enhance oral bioavailability upon appropriate formulation development strategies

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd